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Compound of Interest

Compound Name: CP-96486

Cat. No.: B10801112

For the attention of researchers, scientists, and drug development professionals, this document
provides crucial safety and logistical information for the handling and disposal of the research
chemical CP-999,944.

Important Note: A specific Safety Data Sheet (SDS) for CP-999,944 containing detailed
disposal instructions could not be located. The following procedures are based on general best
practices for the disposal of research-grade chemical compounds. It is imperative to treat this
substance as potentially hazardous and to consult with your institution's Environmental Health
and Safety (EHS) department for guidance specific to your location and facilities.

Summary of Compound Data

CP-999,944 is a high-affinity, non-peptide neurokinin-1 (NK-1) receptor antagonist.[1][2] It is
intended for laboratory research use only.[1] The following table summarizes key information
gathered from suppliers.
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Property Value Source

(2S,3S)-N-[(2-
Methoxyphenyl)methyl]-2-

Chemical Name yP _ y.). )_/] Tocris Bioscience[1]
phenyl-3-piperidinamine

dihydrochloride

Molecular Formula C19H24N20.2HCI Tocris Bioscience[1]

Molecular Weight 369.33 g/mol Tocris Bioscience[1]

Should be considered
Primary Hazard hazardous until further Cayman Chemical[3]

information is available.

Desiccate at room o
Storage Tocris Bioscience[1]
temperature.

Soluble in water (up to 100
Solubility mM) and DMSO (up to 50 Tocris Bioscience[1]
mM).

Step-by-Step Disposal Protocol

The disposal of CP-999,944 must be conducted in a manner that ensures the safety of
laboratory personnel and minimizes environmental impact. The following is a generalized
protocol; always adhere to your institution's specific waste management policies.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves.

2. Waste Segregation and Collection:
e Solid Waste:

o Place any solid CP-999,944, as well as disposable labware (e.g., weigh boats, pipette tips,
centrifuge tubes) contaminated with the solid compound, into a dedicated, clearly labeled
hazardous waste container.
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o The container should be made of a material compatible with the chemical and have a
secure lid.

Liquid Waste:

o Collect solutions of CP-999,944 and any solvent used for rinsing contaminated glassware
in a designated hazardous liquid waste container.

o Do not mix incompatible waste streams. If CP-999,944 has been used in conjunction with
other chemicals, consult your EHS department for guidance on appropriate waste
containers.

Sharps Waste:

o Any needles or other sharps contaminated with CP-999,944 must be disposed of in an
approved sharps container.

. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("CP-999,944"), and the approximate concentration and quantity of
the waste.

Include the date the waste was first added to the container.

. Storage of Waste:

Store hazardous waste containers in a designated, secure area, such as a satellite
accumulation area, away from general laboratory traffic.

Ensure containers are kept closed except when adding waste.

. Disposal Request:

Once the waste container is full or is no longer needed, arrange for its collection by your
institution's EHS or hazardous waste management team.

Follow your institution's specific procedures for requesting a waste pickup.
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Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper management and disposal
of CP-999,944 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of CP-999,944.

This guidance is intended to supplement, not replace, the specific protocols and regulations of
your institution. Always prioritize safety and consult with your EHS department to ensure full
compliance and protection of yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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